Cas no 2172106-04-4 (benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate)

• Product Name: benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate
• CAS No: 2172106-04-4
• MF: C₁₉H₂₃ClN₂O₂
• MW: 346.851124048233
• CID: 6597521
• PubChem ID: 165518321
• Update Time: 2025-10-31

benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate
• 2172106-04-4
• EN300-1283088
• benzyl N-[3-amino-4-(4-chloro-3-methylphenyl)butan-2-yl]carbamate

• Inchi： 1S/C19H23ClN2O2/c1-13-10-16(8-9-17(13)20)11-18(21)14(2)22-19(23)24-12-15-6-4-3-5-7-15/h3-10,14,18H,11-12,21H2,1-2H3,(H,22,23)
• InChI Key： INRNTNXMCZQWTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(C)NC(=O)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 346.1448057g/mol
• Monoisotopic Mass: 346.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.4Ų

Additional information on benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate

Introduction to Benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate (CAS No. 2172106-04-4)

Benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate (CAS No. 2172106-04-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a substituted butan-2-ylamine group. The presence of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate is defined by its IUPAC name, which accurately describes the arrangement of atoms and functional groups within the molecule. The compound consists of a benzyl group attached to a carbamate linkage, which is further connected to an amino-substituted butane chain. The butane chain is substituted with a 4-chloro-3-methylphenyl group, providing additional complexity and potential for interaction with biological targets.

Recent studies have highlighted the potential of benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a potential neuroprotective agent. Research has demonstrated that the compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate has also been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in managing inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing adverse effects. These findings suggest that further optimization and clinical evaluation are warranted to fully explore the therapeutic potential of this compound.

The synthesis of benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate involves several well-established organic reactions, including amide formation and substitution reactions. The synthetic route can be tailored to optimize yield and purity, making it feasible for large-scale production if required for clinical trials or commercial applications.

In conclusion, benzyl N-3-amino-4-(4-chloro-3-methylphenyl)butan-2-ylcarbamate (CAS No. 2172106-04-4) represents an intriguing molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and possible applications in medicine. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable tool in the development of novel treatments for various diseases.